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Compound of Interest

Compound Name: FEN1-IN-SC13

Cat. No.: B14746312 Get Quote

This document provides essential safety, handling, and disposal procedures for FEN1-IN-
SC13, a potent DNA fragmentation endonuclease 1 (FEN1) inhibitor used in cancer research.

[1][2][3] Adherence to these guidelines is crucial for ensuring laboratory safety and

environmental protection.

Hazard Identification and Precautionary Measures
FEN1-IN-SC13 is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[4] The following pictograms and precautionary statements are associated with

this compound:
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Hazard Class GHS Code Precautionary Statements

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed.

Acute Aquatic Toxicity

(Category 1)
H400 Very toxic to aquatic life.

Chronic Aquatic Toxicity

(Category 1)
H410

Very toxic to aquatic life with

long lasting effects.

Prevention

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P273
Avoid release to the

environment.

Response

P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P330 Rinse mouth.

P391 Collect spillage.

Disposal

P501

Dispose of contents/ container

to an approved waste disposal

plant.[4]

Experimental Protocols: Disposal Procedures
The primary directive for the disposal of FEN1-IN-SC13 is to use an approved waste disposal

plant.[4] The following step-by-step procedure should be followed to ensure safe and compliant
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disposal:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety glasses, gloves, and a lab coat.

Containment:

For spills, collect the spillage to prevent environmental release.[4]

Keep the compound in its original or a suitably labeled, sealed container.

Waste Segregation:

Segregate waste containing FEN1-IN-SC13 from other laboratory waste streams.

Label the waste container clearly as "Hazardous Chemical Waste: FEN1-IN-SC13".

Storage Pending Disposal:

Store the waste container in a cool, well-ventilated area designated for hazardous waste.

[4]

Keep away from direct sunlight, sources of ignition, and incompatible materials such as

strong acids/alkalis and strong oxidizing/reducing agents.[4]

Professional Disposal:

Arrange for collection by a licensed hazardous waste disposal company.

Do not attempt to dispose of FEN1-IN-SC13 down the drain or in regular trash.

Logical Workflow for FEN1-IN-SC13 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of FEN1-IN-SC13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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